![molecular formula C17H18N2O3S B4630563 4-[(allylamino)sulfonyl]-N-(4-methylphenyl)benzamide](/img/structure/B4630563.png)
4-[(allylamino)sulfonyl]-N-(4-methylphenyl)benzamide
Overview
Description
Synthesis Analysis
The synthesis of benzamide derivatives involves complex chemical reactions, often aiming to achieve specific molecular configurations for desired properties. While the exact synthesis of "4-[(allylamino)sulfonyl]-N-(4-methylphenyl)benzamide" is not detailed in the provided studies, related compounds have been synthesized through methods such as sodium borohydride reduction and reactions involving sulfonamide moieties. These processes are crucial for obtaining the target compound with high purity and yield (Gangapuram & Redda, 2009).
Molecular Structure Analysis
The molecular structure of benzamide derivatives, including "this compound," is characterized using techniques like density functional theory (DFT). DFT allows for the optimization of the molecule’s structure and the analysis of vibrational frequencies, reactivity nature, and electronic properties, providing insights into the molecule's stability and reactivity (FazilathBasha et al., 2021).
Chemical Reactions and Properties
Benzamide derivatives undergo various chemical reactions that modify their structure and function. For instance, reactions involving N-allylbenzamides with N-sulfonylaminopyridinium salts under photoinduced conditions demonstrate the compound's reactivity and potential for creating novel structures (Pan et al., 2023). These reactions highlight the versatility of benzamide derivatives in synthetic chemistry.
Physical Properties Analysis
The physical properties of benzamide derivatives are influenced by their molecular structure. Studies employing X-ray diffraction and spectroscopic methods reveal detailed insights into the compound's crystalline structure, intermolecular interactions, and stability. These properties are essential for understanding the compound's behavior in different environments and for potential applications in material science (Luo & Huang, 2004).
Chemical Properties Analysis
The chemical properties of "this compound" and related compounds are characterized by their reactivity and the ability to undergo various chemical transformations. These properties are explored through studies on reactivity descriptors, bond orbital analyses, and reaction mechanisms, providing insights into how these compounds interact with other molecules and potential applications in chemical synthesis (Scommoda et al., 1996).
Scientific Research Applications
Photoinduced Cyclization Reactions
Substituent-Controlled Regioselective Photoinduced Cyclization : Annulation reactions of N-allylbenzamides with N-sulfonylaminopyridinium salts under metal-free conditions demonstrate the potential of these compounds in synthesizing benzosultams and sulfonamidylated oxazoline derivatives. This process, which involves a radical pathway, highlights the utility of these compounds in organic synthesis and functional material production (Pan et al., 2023).
Histone Deacetylase Inhibition
Histone Deacetylase (HDAC) Inhibition for Cancer Therapy : A related compound, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), has been identified as a potent, orally active histone deacetylase inhibitor. It exhibits selectivity for HDACs 1-3 and 11, demonstrating promise in cancer treatment through the inhibition of cancer cell proliferation and induction of apoptosis (Zhou et al., 2008).
Carbonic Anhydrase Inhibition
Carbonic Anhydrase Inhibition : Novel acridine and bis-acridine sulfonamides, including compounds structurally related to "4-[(allylamino)sulfonyl]-N-(4-methylphenyl)benzamide," have shown effective inhibitory activity against cytosolic carbonic anhydrase isoforms II and VII. This suggests potential applications in treating conditions like glaucoma, epilepsy, and certain types of tumors (Ulus et al., 2013).
Antimicrobial and Antifungal Activity
Synthesis and Antimicrobial Activity : A study on the synthesis of novel derivatives carrying a biologically active sulfonamide moiety showed significant antimicrobial activity against a range of bacteria and fungi. This demonstrates the potential of these compounds in developing new antimicrobial agents (Ghorab et al., 2017).
Electrophysiological Activity
Cardiac Electrophysiological Activity : N-substituted imidazolylbenzamides or benzene-sulfonamides have been investigated for their electrophysiological activity as class III agents, indicating their potential in arrhythmia treatment (Morgan et al., 1990).
properties
IUPAC Name |
N-(4-methylphenyl)-4-(prop-2-enylsulfamoyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-3-12-18-23(21,22)16-10-6-14(7-11-16)17(20)19-15-8-4-13(2)5-9-15/h3-11,18H,1,12H2,2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKEJTRZEAAPLHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)NCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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